3-Methoxy-4-(3-morpholinopropoxy)benzoic acid

• Molecular Formula: C15H21NO5
• Molecular Weight: 295.33 g/mol
• IUPAC Name: 3-methoxy-4-(3-morpholin-4-ylpropoxy)benzoic acid
• InChI: InChI=1S/C15H21NO5/c1-19-14-11-12(15(17)18)3-4-13(14)21-8-2-5-16-6-9-20-10-7-16/h3-4,11H,2,5-10H2,1H3,(H,17,18)
• InChI Key: AHEIQYKUFFLMIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)OCCCN2CCOCC2

Description

3-Methoxy-4-(3-morpholinopropoxy)benzoic acid is a useful research compound. Its molecular formula is C15H21NO5 and its molecular weight is 295.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-hydroxy-3-methoxybenzoic acid (4.5 g, 26.8 mmol), 3-morpholinopropyl chloride (9.5 g, 58.0 mmol), (prepared according to J. Am. Chem. Soc. 1945, 67, 736), potassium carbonate (8.0 g, 58 mmol), potassium iodide (1.0 g, 0.22 mmol) and DMF (80 ml) was stirred and heated at 100° C. for 3 hours. The solid was removed by filtration and the volatiles were removed by evaporation. The residue was dissolved in ethanol (50 ml), 2M sodium hydroxide (50 ml) was added and the mixture heated at 90° C. for 2 hours. After partial evaporation, the mixture was acidified with concentrated hydrochloric acid, washed with ether and then subjected to purification on a Diaion (trade mark of Mitsubishi) HP20SS resin column, eluting with water and then with a gradient of methanol (0 to 25%) in hydrochloric acid (pH2). Partial evaporation of the solvents and lyophilisation gave 3-methoxy-4-(3-morpholinopropoxy)benzoic acid (8.65 g, 97%).